Cas no 1214322-99-2 (2-(2-bromo-6-fluorophenyl)acetic acid)
1214322-99-2 structure
Product Name:2-(2-bromo-6-fluorophenyl)acetic acid
CAS No:1214322-99-2
MF:C8H6BrFO2
MW:233.034445285797
CID:4578201
PubChem ID:68804831
Update Time:2024-11-03
2-(2-bromo-6-fluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-fluorophenylacetic acid
- 2-(2-bromo-6-fluorophenyl)acetic acid
- CL9410
- (2-BROMO-6-FLUOROPHENYL)ACETIC ACID
- CS-0134069
- SCHEMBL3827697
- EN300-1912365
- 2-Bromo-6-fluorobenzeneacetic acid
- MFCD13185377
- AKOS023118350
- DB-217089
- AS-46337
- 1214322-99-2
-
- MDL: MFCD13185377
- Inchi: 1S/C8H6BrFO2/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key: FXZNTVCKHGUWOP-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1CC(=O)O)F
Computed Properties
- Exact Mass: 231.95352g/mol
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.61 g/l) (25 º C),
2-(2-bromo-6-fluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC408232-5g |
2-Bromo-6-fluorophenylacetic acid |
1214322-99-2 | 5g |
£375.00 | 2023-09-02 | ||
| Apollo Scientific | PC408232-10g |
2-Bromo-6-fluorophenylacetic acid |
1214322-99-2 | 10g |
£695.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | Y1238744-1g |
2-Bromo-6-fluorophenylacetic acid |
1214322-99-2 | 97% | 1g |
$150 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1238744-5g |
2-Bromo-6-fluorophenylacetic acid |
1214322-99-2 | 97% | 5g |
$310 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204709-100mg |
2-(2-Bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 98% | 100mg |
¥189.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204709-250mg |
2-(2-Bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 98% | 250mg |
¥344.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204709-1g |
2-(2-Bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 98% | 1g |
¥795.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204709-5g |
2-(2-Bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 98% | 5g |
¥2766.00 | 2024-08-09 | |
| Enamine | EN300-1912365-0.05g |
2-(2-bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 95% | 0.05g |
$20.0 | 2023-09-17 | |
| Enamine | EN300-1912365-0.1g |
2-(2-bromo-6-fluorophenyl)acetic acid |
1214322-99-2 | 95% | 0.1g |
$30.0 | 2023-09-17 |
2-(2-bromo-6-fluorophenyl)acetic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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